Cas no 74257-25-3 (2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)-)
74257-25-3 structure
Product Name:2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)-
CAS No:74257-25-3
MF:C11H12O4
MW:208.210583686829
CID:556073
Update Time:2024-03-05
2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)-
- 2-Propenoicacid,3-(3,4-dihydroxyphenyl)-,ethylester,(2Z)-(9CI)
- 2-Propenoicacid, 3-(3,4-dihydroxyphenyl)-, ethyl ester, (Z)-
- cis-Caffeic acid ethyl ester
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- Inchi: 1S/C11H12O4/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3-7,12-13H,2H2,1H3/b6-4-
- InChI Key: WDKYDMULARNCIS-XQRVVYSFSA-N
- SMILES: C(OCC)(=O)/C=C\C1=CC=C(O)C(O)=C1
Computed Properties
- Exact Mass: 208.074
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.8A^2
2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
74257-25-3 (2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)-) Related Products
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